Cas no 88931-85-5 (Octanoic acid, 3-butyl-8-iodo-, 1,1-dimethylethyl ester)
88931-85-5 structure
Product Name:Octanoic acid, 3-butyl-8-iodo-, 1,1-dimethylethyl ester
CAS No:88931-85-5
MF:C16H31IO2
MW:382.3206179142
CID:619493
PubChem ID:13159335
Update Time:2025-04-19
Octanoic acid, 3-butyl-8-iodo-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Octanoic acid, 3-butyl-8-iodo-, 1,1-dimethylethyl ester
- tert-butyl 3-butyl-8-iodooctanoate
- DTXSID90523293
- 88931-85-5
-
- Inchi: 1S/C16H31IO2/c1-5-6-10-14(11-8-7-9-12-17)13-15(18)19-16(2,3)4/h14H,5-13H2,1-4H3
- InChI Key: YPWSZXAYTZHOAD-UHFFFAOYSA-N
- SMILES: ICCCCCC(CC(=O)OC(C)(C)C)CCCC
Computed Properties
- Exact Mass: 382.13688g/mol
- Monoisotopic Mass: 382.13688g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 12
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.9
- Topological Polar Surface Area: 26.3Ų
Octanoic acid, 3-butyl-8-iodo-, 1,1-dimethylethyl ester Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
88931-85-5 (Octanoic acid, 3-butyl-8-iodo-, 1,1-dimethylethyl ester) Related Products
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